3-Bromo-5-methoxybenzoic acid
Cat. No. B116308
Key on ui cas rn:
157893-14-6
M. Wt: 231.04 g/mol
InChI Key: DMXJBCHYVUGXEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08067408B2
Procedure details
To a solution of 2-amino-5-bromo-3-(methyloxy)benzoic acid (16.40 g, 66.65 mmol) in H2O (80 mL), conc. HCl (30 mL) and THF (5 mL) were added at 0° C. The reaction was stirred for 30 min, and then NaNO2 (14.00 g, 202.91 mmol) was cautiously added to the solution. After the reaction mixture had stirred for 2 h, H3PO2 (22.00 g, 333.35 mmol) was cautiously added to the solution. The reaction was kept stirring overnight at the room temperature (monitored by TLC), and filtered and rinsed with water (50 mL×2). The formed precipitate was dried to afford 3-bromo-5-(methyloxy)benzoic acid (9.60 g, 62%). 1H NMR (400 MHz, CDCl3): δ 7.46 (t, J=1.6 Hz, 1 H), 7.31 (q, J=16.8 Hz, 1 H), 7.21 (t, J=16.8 Hz, 1 H), 3.84 (s, 1 H).
Yield
62%
Identifiers
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REACTION_CXSMILES
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N[C:2]1[C:10]([O:11][CH3:12])=[CH:9][C:8]([Br:13])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].N([O-])=O.[Na+].O[PH2]=O>O.Cl.C1COCC1>[Br:13][C:8]1[CH:7]=[C:3]([CH:2]=[C:10]([O:11][CH3:12])[CH:9]=1)[C:4]([OH:6])=[O:5] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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16.4 g
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Type
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reactant
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Smiles
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NC1=C(C(=O)O)C=C(C=C1OC)Br
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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Cl
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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|
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Quantity
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14 g
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Type
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reactant
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Smiles
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N(=O)[O-].[Na+]
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Step Three
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Name
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Quantity
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22 g
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Type
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reactant
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Smiles
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O[PH2]=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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After the reaction mixture had stirred for 2 h
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Duration
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2 h
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STIRRING
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Type
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STIRRING
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Details
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The reaction was kept stirring overnight at the room temperature (monitored by TLC)
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Duration
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8 (± 8) h
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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rinsed with water (50 mL×2)
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CUSTOM
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Type
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CUSTOM
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Details
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The formed precipitate was dried
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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BrC=1C=C(C(=O)O)C=C(C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.6 g | |
| YIELD: PERCENTYIELD | 62% | |
| YIELD: CALCULATEDPERCENTYIELD | 62.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
